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Compound of Interest

Compound Name:
Methyl 1-benzyl-5-chloro-triazole-

4-carboxylate

CAS No.: 90997-14-1

Cat. No.: B12219015

Get Quote

Focus Reagents: 6-Chloro-1-hydroxybenzotriazole (6-Cl-HOBt) and Active Ester Derivatives

(e.g., HCTU)

Executive Summary: The Energetic Paradox
Chlorotriazole esters—specifically those derived from 6-chloro-1-hydroxybenzotriazole (6-Cl-

HOBt)—represent a critical balance in peptide chemistry. While the chlorine substituent at the

6-position stabilizes the leaving group (lowering pKa to ~3.3 vs. 6.0 for HOBt) and suppresses

racemization, it does not eliminate the inherent energetic instability of the benzotriazole core.

Crucial Insight: Unlike standard organic intermediates, these compounds are desensitized

explosives. Commercial forms are hydrated (typically ~12-20% water) to suppress detonation

sensitivity. The primary safety failure mode in research laboratories is the accidental drying

(desiccation) of these reagents, which restores their explosive potential (Class 1.3C). This

guide outlines the rigorous protocols required to maintain this "safety state" during storage,

handling, and disposal.
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Chemical Identity & Energetic Profile[1]
The Core Hazard Moiety
The functional hazard lies in the N–O and N=N bonds within the triazole ring. Under thermal or

mechanical stress, these bonds cleave, leading to ring fragmentation and rapid nitrogen gas

release.[1]

Parameter
6-Cl-HOBt
(Hydrate)

6-Cl-HOBt
(Anhydrous)

HCTU (Reagent)

CAS Number 26198-19-6 26198-19-6 (Dry) 330645-87-9

Physical State
White/Off-white

powder
Crystalline solid White powder

UN Classification
Not Regulated (if

wetted)
UN 0508 (Class 1.3C) Not Regulated

Decomposition Onset
> 220°C (Endothermic

loss of water first)

~150–180°C

(Exothermic)
~185°C (Exothermic)

Explosive Sensitivity Low (Insensitive) High (Friction/Shock) Moderate

Mechanism of Instability
The 6-chloro substituent exerts an electron-withdrawing effect, which stabilizes the N-O bond

relative to unsubstituted HOBt, making 6-Cl-HOBt less sensitive but not inert.

Risk Factor: Formation of metal salts. Contact with transition metals (Fe, Cu) can form heavy

metal benzotriazolates, which are primary explosives (highly shock-sensitive).

Critical Handling Protocols (The "Wet Rule")
Storage & Stability
Directive: Maintain the hydration shell.

Temperature: Store at 2–8°C.

Container: Tightly sealed, light-resistant containers.
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Prohibited: Do NOT store with desiccants (e.g., silica gel, P2O5). Desiccation shifts the

material from a stable solid to a Class 1 explosive.

Weighing and Solubilization
Protocol:

Anti-Static Environment: Use an ionizing fan or anti-static weighing boat. Dry benzotriazole

dust is susceptible to electrostatic discharge (ESD) initiation.

Tool Selection: Use ceramic or high-density polyethylene (HDPE) spatulas. Avoid metal

spatulas to prevent friction heating and potential metal contamination.

Solvent Choice: Dissolve immediately in DMF or NMP. Do not leave dry powder exposed to

air currents.

Reaction Safety (In Situ Activation)
When generating chlorotriazole esters in situ (e.g., using DIC/6-Cl-HOBt):

Order of Addition: Add the carbodiimide (DIC) last to the cooled solution of acid and 6-Cl-

HOBt. This prevents a runaway exotherm from premature active ester accumulation.

Concentration Limit: Keep active ester concentration < 0.5 M to manage thermal load.

Emergency Response Matrix
Fire Scenario (Explosion Risk)

Immediate Action: Evacuate the area.

Firefighting: Do NOT fight the fire if it reaches the bulk reagent storage. 6-Cl-HOBt can

detonate under confinement or intense heat.[1][2][3]

Extinguishing Media: Water deluge (flood with water). Water cools the material and

desensitizes it. Avoid dry chemical extinguishers if possible, as they do not provide cooling.

Spills and Exposure
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Workflow:

Isolate: Clear the area of non-essential personnel.

Wet Down: Gently mist the spilled powder with water or a water/surfactant mixture. NEVER

sweep dry powder (friction risk).

Neutralize: Wipe up with moist pads. Place waste in a dedicated container kept wet.

Spill Detected Evaluate Quantity

Mist with Water
(Desensitize)> 1g

Wet Wipe/Scoop
(No Metal Tools)

< 1g Disposal
(Keep Wet)

Click to download full resolution via product page

Figure 1: Safe spill response workflow emphasizing desensitization via wetting prior to

mechanical disturbance.

Waste Disposal & Deactivation
Active esters are reactive electrophiles and potential sensitizers. They must be quenched

before disposal.

Quenching Protocol:

Reaction Mixture: Add excess nucleophile (e.g., 10% NaHCO3 solution or dilute ammonia) to

hydrolyze residual active esters.

Solid Waste: Ensure 6-Cl-HOBt waste is kept wet (water/alcohol).

Segregation: Do not mix with heavy metal waste streams (e.g., palladium catalysts from

hydrogenation) to prevent shock-sensitive salt formation.

Visualizing the Hazard Logic
The following diagram illustrates the transition from a safe, hydrated reagent to a hazardous

explosive, highlighting the critical control points.
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SAFE STATE
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6-Cl-HOBt Hydrate
(~12-20% H2O)

Anhydrous 6-Cl-HOBt
(Class 1.3C Explosive)

Desiccation / Vacuum Drying

Solution Phase
(Safe for Coupling)

Dissolution (DMF)

Friction / Impact
(Metal Spatula / Grinding)

Metal Contamination
(Fe/Cu Salts)

DEFLAGRATION / DETONATION

Trigger Sensitization

Click to download full resolution via product page

Figure 2: Hazard lifecycle of chlorotriazole reagents. Note that desiccation is the primary trigger

for escalating risk from "Irritant" to "Explosive".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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